2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(3,5-dimethoxyphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C16H16O4/c1-10-5-4-6-14(15(10)16(17)18)11-7-12(19-2)9-13(8-11)20-3/h4-9H,1-3H3,(H,17,18)
• InChI Key: LWRLCTXKNJHZBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=CC(=C2)OC)OC)C(=O)O
• Molecular Formula: C16H16O4
• DSSTOX Substance ID: DTXSID70690856
• Molecular Weight: 272.29 g/mol
• CAS RN: 1261980-73-7

Description

2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95% (2,3,5-DMPBM), is a chemical compound that has been studied for its potential applications in scientific research. It is a white crystalline solid with a molecular weight of 268.32 g/mol and a melting point of 200-203°C. 2,3,5-DMPBM has been studied for its ability to act as an intermediate in the synthesis of various compounds, as well as its biochemical and physiological effects.

Scientific Research Applications

2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95% has been studied for its potential applications in scientific research. It has been used as an intermediate in the synthesis of a variety of compounds, including 3-hydroxy-3-methyl-6-methylbenzoic acid, 3,5-dimethoxy-6-methylbenzoic acid, and 3,5-dihydroxy-6-methylbenzoic acid. It has also been used to study the mechanism of action of various drugs, as well as to investigate the biochemical and physiological effects of these drugs.

Mechanism of Action

The mechanism of action of 2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95% is not well understood. However, it is thought to act as a proton acceptor, which means that it can accept a proton from a molecule and form a bond with it. This can lead to a change in the structure of the molecule, which can then lead to a change in its properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95% are not well understood. However, it is thought to have anti-inflammatory and anti-oxidant properties. It has also been studied for its potential to inhibit the growth of certain bacteria, as well as its ability to reduce blood sugar levels in diabetics.

Advantages and Limitations for Lab Experiments

2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a high purity of 95%. It is also stable and has a long shelf life. However, it is important to note that the compound is toxic if ingested and should be handled with care.

Future Directions

There are several potential future directions for 2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95%. These include further research into its potential applications in scientific research, as well as its biochemical and physiological effects. Additionally, further research could be conducted into the mechanism of action of the compound, as well as its potential to inhibit the growth of certain bacteria. Finally, further research could be conducted into the potential of 2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95% to reduce blood sugar levels in diabetics.

Synthesis Methods

2-(3,5-Dimethoxyphenyl)-6-methylbenzoic acid, 95% can be synthesized by reacting 3,5-dimethoxybenzoic acid with 6-methylbenzoic acid in the presence of anhydrous sodium acetate. The reaction is carried out in a solvent such as methanol or ethanol at a temperature of 70-80°C for 1-2 hours. The reaction yields a white crystalline solid with a purity of 95%.